Cas no 1804777-89-6 (2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804777-89-6
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4836217
• Update Time: 2025-07-22

2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H8F3IN2O3/c10-9(11,12)18-7-1-4(13)6(3-14)15-5(7)2-8(16)17/h1H,2-3,14H2,(H,16,17)
• InChI Key： BLVSBDCLTSHSSE-UHFFFAOYSA-N
• SMILES： IC1C=C(C(CC(=O)O)=NC=1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid

Comprehensive Overview of 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804777-89-6)

2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804777-89-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, an iodo substituent, and a trifluoromethoxy group, which contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The structural complexity of 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid makes it a valuable intermediate in organic synthesis. The presence of the iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in medicinal chemistry. Additionally, the trifluoromethoxy group is known to enhance the metabolic stability and bioavailability of compounds, making this molecule particularly relevant in the development of new therapeutics.

In recent years, the demand for fluorinated compounds like 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid has surged, driven by their applications in precision medicine and agrochemical innovation. Fluorinated molecules are often explored for their ability to improve drug efficacy and reduce side effects. This compound's acetic acid moiety further expands its utility, enabling conjugation with other molecules or incorporation into larger scaffolds.

From a synthetic perspective, CAS No. 1804777-89-6 is a versatile building block. Its aminomethyl group can participate in amide bond formation, while the pyridine core serves as a robust aromatic platform for further modifications. Researchers have highlighted its potential in creating heterocyclic libraries, which are essential for high-throughput screening in drug discovery programs. The compound's stability under various reaction conditions also makes it a preferred choice for combinatorial chemistry.

The growing interest in iodinated compounds and trifluoromethoxy-substituted molecules aligns with broader trends in chemical research. For instance, iodoarenes are frequently used in radiopharmaceuticals, while trifluoromethoxy groups are prized for their lipophilicity and electron-withdrawing effects. These attributes make 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid a compelling subject for studies targeting central nervous system (CNS) drugs and antimicrobial agents.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some halogenated compounds, 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid is designed to minimize ecological impact while maintaining high efficacy. This balance is critical for industries striving to meet green chemistry principles and sustainable development goals. As a result, the molecule is increasingly featured in patents and research papers focusing on eco-friendly synthetic routes.

In summary, 2-(Aminomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804777-89-6) represents a multifaceted tool for modern chemistry. Its unique structure, combined with the rising demand for fluorinated and iodinated building blocks, positions it as a key player in advancing pharmaceutical, agrochemical, and material science research. Future studies will likely explore its applications in targeted drug delivery and catalysis, further solidifying its importance in the scientific community.